Cas no 13338-60-8 (Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy-)

Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy- structure
13338-60-8 structure
Product Name:Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy-
CAS No:13338-60-8
MF:C12H15NO3
MW:221.252403497696
CID:1232910
PubChem ID:4737713
Update Time:2025-04-20

Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 3,4-dihydro-6,7,8-trimethoxy-
    • 6,7,8-trimethoxy-3,4-dihydroisoquinoline
    • DTXSID20406161
    • SVIDDEARBPWMLP-UHFFFAOYSA-N
    • AKOS002663459
    • 6,7,8-trimethoxy-3,4-dihydro-isoquinoline
    • 13338-60-8
    • SCHEMBL11366632
    • Inchi: 1S/C12H15NO3/c1-14-10-6-8-4-5-13-7-9(8)11(15-2)12(10)16-3/h6-7H,4-5H2,1-3H3
    • InChI Key: SVIDDEARBPWMLP-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(=CC2=C1C=NCC2)OC)OC

Computed Properties

  • Exact Mass: 221.10525
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40Ų

Experimental Properties

  • PSA: 40.05
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